Cas no 1379338-72-3 (4-(3-bromo-4-fluorophenyl)-1H-imidazole)

• Product Name: 4-(3-bromo-4-fluorophenyl)-1H-imidazole
• CAS No: 1379338-72-3
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 5911040
• PubChem ID: 71819673
• Update Time: 2025-05-26

4-(3-bromo-4-fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-fluorophenyl)-1H-imidazole
• 1379338-72-3
• EN300-1913127

• Inchi： 1S/C9H6BrFN2/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,(H,12,13)
• InChI Key： RXSPNZSAUPXORQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1=CN=CN1)F

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-bromo-4-fluorophenyl)-1H-imidazole

4-(3-Bromo-4-Fluorophenyl)-1H-Imidazole (CAS No. 1379338-72-3): A Comprehensive Overview

4-(3-Bromo-4-Fluorophenyl)-1H-imidazole (CAS No. 1379338-72-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole consists of a 1H-imidazole ring substituted with a 3-bromo-4-fluorophenyl group. The presence of the bromine and fluorine atoms imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. These properties make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored its role as a potent inhibitor of a specific enzyme involved in cancer progression. The researchers found that 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole effectively inhibited the enzyme's activity, leading to a significant reduction in tumor growth in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry, scientists investigated the anti-inflammatory properties of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole. The results showed that this compound exhibited strong anti-inflammatory effects by modulating key signaling pathways involved in inflammation. This finding suggests that 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole could be a valuable lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, making it readily available for further studies and potential clinical applications. One such method involves the reaction of 3-bromo-4-fluorobenzaldehyde with ammonia and formic acid to form the imidazole ring, followed by subsequent purification steps.

The pharmacokinetic properties of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

In addition to its potential therapeutic applications, 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its unique structural features make it an excellent scaffold for generating diverse libraries of compounds for drug discovery efforts. By modifying the substituents on the imidazole ring or the phenyl group, researchers can explore a wide range of chemical space and identify novel bioactive molecules.

The safety profile of 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole is another critical aspect that has been evaluated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(3-Bromo-4-Fluorophenyl)-1H-imidazole (CAS No. 1379338-72-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for innovative treatments in various medical fields.